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Compound of Interest

Compound Name:

5-Methoxy-1,2,3,4-

tetrahydroisoquinoline

hydrochloride

Cat. No.: B035257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 5-
Methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride. The information is intended to

ensure the safety of laboratory personnel and the integrity of the compound for research and

development purposes.

Compound Information
Chemical Structure:

Description: 5-Methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride is a hydrochloride salt

of a methoxy derivative of tetrahydroisoquinoline. Tetrahydroisoquinolines are a class of

organic compounds that are scaffolds in many natural products and synthetic compounds with

a wide range of biological activities. They are of significant interest in medicinal chemistry and

drug discovery.[1][2][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for 5-Methoxy-1,2,3,4-
tetrahydroisoquinoline hydrochloride and related compounds.
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Property Value Notes and References

Molecular Formula C₁₀H₁₄ClNO

Molecular Weight 199.68 g/mol

Appearance Crystalline solid
Typically off-white to pale

yellow.

Purity ≥98% Varies by supplier.

Solubility Soluble in water.

Soluble in organic solvents like

Methanol, Chloroform, and

DMSO.

Storage Temperature 2-8°C

Recommended for long-term

storage to prevent

degradation.[1]

Incompatible Materials
Strong oxidizing agents,

Strong acids.

Safety and Handling Protocols
5-Methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride is a corrosive solid and should be

handled with care. The dust can react with moisture on the skin or in the respiratory tract,

leading to exposure.

Personal Protective Equipment (PPE)
A comprehensive set of PPE is required when handling this compound to prevent exposure.

Eye and Face Protection: Chemical safety goggles are mandatory. For operations with a

splash hazard, a face shield should be worn in conjunction with goggles.[2]

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile gloves, are required. If working with

larger quantities or for extended periods, consider double-gloving or using heavier gloves

like neoprene or butyl rubber.[2]
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Lab Coat: A standard lab coat is required. For procedures with a higher risk of splashing, a

chemical-resistant apron should be worn over the lab coat.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust or aerosols.[2]

Engineering Controls
Chemical Fume Hood: All weighing and solution preparation activities must be performed in

a properly functioning chemical fume hood.[2]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that a

chemical fume hood is available and operational.

Weighing: Carefully weigh the solid compound within the fume hood. Minimize the creation of

dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent with

stirring to avoid splashing.

Waste Disposal: Dispose of all waste materials, including contaminated PPE and empty

containers, in accordance with local, state, and federal regulations for hazardous waste.

Storage Procedures
Proper storage is crucial to maintain the stability and integrity of the compound.

Container: Keep the compound in its original, tightly sealed container.

Location: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[1]

Temperature: For long-term storage, refrigeration at 2-8°C is recommended.[1]

Incompatibilities: Store away from strong oxidizing agents and strong acids.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33908322/
https://pubmed.ncbi.nlm.nih.gov/33908322/
https://www.nbinno.com/article/pharmaceutical-intermediates/tetrahydroisoquinolines-drug-discovery-medicinal-chemistry-gh
https://www.nbinno.com/article/pharmaceutical-intermediates/tetrahydroisoquinolines-drug-discovery-medicinal-chemistry-gh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Spills

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).

Carefully sweep up the absorbed material and place it into a sealed container for

hazardous waste disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Provide them with the Safety Data Sheet (SDS) for the compound.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a cupful of water to drink. Seek immediate medical attention.
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Experimental Protocols
Tetrahydroisoquinoline scaffolds are valuable in drug discovery, particularly in the development

of anticancer and neuroprotective agents.[2][3] The following is a general protocol for preparing

a stock solution for in vitro assays.

Protocol: Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution of 5-Methoxy-1,2,3,4-
tetrahydroisoquinoline hydrochloride for use in biological experiments.

Materials:

5-Methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

1. In a chemical fume hood, weigh the desired amount of the compound into a sterile

microcentrifuge tube.

2. Add the appropriate volume of sterile DMSO to achieve the desired stock concentration

(e.g., 10 mM).

3. Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath may be used to aid dissolution if necessary.

4. Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

5. When preparing working solutions for cell culture experiments, dilute the DMSO stock

solution in the appropriate cell culture medium to the final desired concentration. Ensure
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the final concentration of DMSO in the medium is low (typically <0.5%) to avoid solvent-

induced cytotoxicity.
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Caption: Workflow for the safe handling of 5-Methoxy-1,2,3,4-tetrahydroisoquinoline
hydrochloride.
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Caption: Hierarchy of controls for minimizing chemical exposure risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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